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Compound of Interest

Compound Name: 2-(Phenylsulfonyl)thiophene
CAS No.: 22407-40-5
Cat. No.: B1584263

Get Quote

CAS Number: 22407-40-5 Synonyms: 2-(Benzenesulfonyl)thiophene, Phenyl 2-thienyl sulfone
Molecular Formula: C10HsO2S2 Molecular Weight: 224.30 g/mol [1][2]

Executive Summary

2-(Phenylsulfonyl)thiophene is a diaryl sulfone featuring an electron-rich thiophene ring
coupled to an electron-withdrawing benzenesulfonyl moiety. This unique "push-pull" electronic
structure makes it a high-value scaffold in medicinal chemistry (specifically as a
pharmacophore in 5-HTe receptor antagonists and anticancer agents) and organic electronics
(as a building block for electron-transporting materials). This guide details its physicochemical
profile, validated synthesis protocols, and reactivity patterns for advanced application in drug
discovery and materials science.

Chemical Identity & Physicochemical Properties[2]
[3][4][5][6]

Identity Definitions
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Property Value

CAS Number 22407-40-5

IUPAC Name 2-(Benzenesulfonyl)thiophene

SMILES 0=S(=0)(clcccecl)c2scec2

InChl Key SRWXKQSZSIGHCO-UHFFFAOYSA-N
Appearance White to off-white crystalline solid

Physical Properties

Parameter Data Sourcel/Context

) ) Validated experimental value
Melting Point 123-125 °C

[1].[2]
N ) . Decomposition often occurs

Boiling Point ~391 °C (Predicted) ] .

prior to boiling at atm pressure.

- Soluble in DCM, CHCls, Low solubility in water and
Solubility
DMSO, EtOAc. hexanes.

Lipophilic; crosses blood-brain

LogP ~2.7

barrier (BBB) effectively.

Synthesis Methodologies

The synthesis of 2-(phenylsulfonyl)thiophene is most reliably achieved through the oxidation
of its sulfide precursor or via sulfinylation of halothiophenes.

Method A: Oxidation of 2-(Phenylthio)thiophene
(Primary Protocol)

This method is preferred for its high yield and operational simplicity. It involves the
chemoselective oxidation of the sulfide sulfur to the sulfone using m-chloroperbenzoic acid (m-
CPBA) or Hydrogen Peroxide/Acetic Acid.

e Precursor: 2-(Phenylthio)thiophene (CAS 16718-12-0)
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e Reagents:m-CPBA (2.2 equiv) or H202 (30%) / AcOH

e Solvent: Dichloromethane (DCM) (0 °C to RT)

Protocol:

Dissolve 2-(phenylthio)thiophene (1.0 equiv) in anhydrous DCM (0.1 M).

e Cool to 0 °C under inert atmosphere (N2).

e Add m-CPBA (2.2-2.5 equiv) portion-wise to control exotherm.

 Stir at Room Temperature (RT) for 4—6 hours. Monitor by TLC (Hexane:EtOAc 3:1).

e Quench: Wash with saturated NaHCOs (2x) to remove m-chlorobenzoic acid, then Na2S203
(to reduce excess peroxide).

 Purification: Recrystallization from Ethanol or Silica Gel Chromatography.

Method B: Sulfinylation of 2-Bromothiophene

Used when the sulfide precursor is unavailable.
e Reagents: 2-Bromothiophene + Sodium Benzenesulfinate (PhSOzNa)
e Catalyst: Cul / L-Proline or Pd-catalyzed cross-coupling.

e Conditions: DMSO, 100 °C, 12h.

Visualization: Synthesis Pathways

2-(Phenylthio)thiophene Oxidation
(Sulfide Precursor) (m-CPBA or H202/AcOH) Yield: >90%
. 2-(Phenylsulfonyl)thiophene
Cross—Couphng (Target Product)
Sodium Benzenesulfinate
(Cul Catalyst)

(DMSO, 100°C

2-Bromothiophene
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Figure 1: Convergent synthetic pathways for 2-(phenylsulfonyl)thiophene via Oxidation (top)
and Cross-Coupling (bottom).

Reactivity Profile & Mechanistic Insights[7][8]

The sulfonyl group strongly deactivates the thiophene ring toward electrophilic substitution
while activating it for nucleophilic attack and directed metallation.

Regioselective Lithiation (Directed ortho Metalation -
DoM)

The sulfonyl group is a potent ortho-directing group (ODG). However, thiophene has a naturally
acidic proton at C5 (alpha-position).

» Kinetic Control: Reaction with n-BuLi at -78 °C typically results in lithiation at C5 (the open
alpha position) due to the high acidity of the C-H bond adjacent to sulfur [2].

o Thermodynamic/Directing Control: If C5 is blocked, or under specific conditions, the sulfonyl
oxygen can coordinate Lithium, directing metallation to C3 (ortho to the sulfone).

Electrophilic Aromatic Substitution (EAS)

The electron-withdrawing sulfonyl group deactivates the C2 position.

 Nitration/Halogenation: Occurs primarily at C4 and C5. The "meta" directing effect of the
sulfone (directing to C4) competes with the alpha-directing effect of the thiophene sulfur

(directing to C5). Mixtures are common, but C4 substitution is often favored electronically in
2-sulfonylthiophenes.

Nucleophilic Aromatic Substitution (SnAr)

The sulfonyl group activates the ring for nucleophilic attack.

 Ipso-Substitution: Strong nucleophiles (e.g., alkoxides, thiols) can displace the
phenylsulfonyl group itself, especially if the benzene ring is also substituted with EWGs.
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Visualization: Reactivity Logic

2-(Phenylsulfonyl)thiophene

Acidity/Coordination|Deactivated Ring Activation by SO2

Lithiation (n-BulLi, -78°C) Electrophilic Substitution (HNO3) Nucleophilic Attack
Target: C5 (Major) vs C3 (Minor) Target: C4 / C5 (Mixture) Target: C2 (Ipso-displacement)

Click to download full resolution via product page

Figure 2: Reactivity map illustrating the competition between alpha-acidity (C5) and sulfonyl-
direction (C3/C2).

Applications in Drug Discovery[9]
Pharmacophore Utility

The phenylsulfonylthiophene moiety acts as a bioisostere for diaryl ethers or biphenyls,
improving metabolic stability and solubility.

e 5-HTe Antagonists: This scaffold is prevalent in serotonin receptor antagonists developed for
treating cognitive impairment in Alzheimer's disease. The sulfone group provides a critical
hydrogen-bond acceptor site [3].

e Anticancer Agents: Derivatives substituted at the C5 position exhibit cytotoxicity against
various cancer cell lines by inhibiting tubulin polymerization.

Materials Science

» Electron Transport: The high electron affinity of the sulfone group lowers the LUMO energy
level, making these derivatives excellent electron-transport materials in OLEDSs.

Safety & Handling (MSDS Summary)

¢ Signal Word:Warning
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e Hazard Statements:
o H302: Harmful if swallowed.
o H315: Causes skin irritation.[3]
o H319: Causes serious eye irritation.

o Storage: Store in a cool, dry place (2—8 °C recommended). Keep container tightly closed.
Stable under normal conditions but avoid strong oxidizing agents.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584263?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

